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Compound of Interest

Compound Name: Fenhexamid-d10

Cat. No.: B15295614

Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Fenhexamid-d10, ensuring compliance with safety regulations and promoting a secure

laboratory environment. The procedures outlined are designed for researchers, scientists, and

drug development professionals.

Immediate Safety Precautions
Before handling Fenhexamid-d10 for disposal, it is imperative to wear appropriate Personal

Protective Equipment (PPE).

Eye Protection: Use safety goggles with side protection.[1][2]

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[1][2]

Protective Clothing: A standard laboratory coat should be worn.

Respiratory Protection: If dust or aerosol may be generated, use a local exhaust system.[3]
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Fenhexamid-d10 must be treated as hazardous waste. This classification is primarily due to its

environmental hazards.

Aquatic Toxicity: Fenhexamid is classified as toxic to aquatic life with long-lasting effects. It is

also designated as a marine pollutant.

Regulatory Framework: Disposal is governed by federal, state, and local regulations. In the

United States, this includes the Resource Conservation and Recovery Act (RCRA) enforced

by the Environmental Protection Agency (EPA).

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of Fenhexamid-d10.

Step 1: Segregation Proper segregation is critical to prevent dangerous chemical reactions.

Incompatible Materials: Store Fenhexamid-d10 waste separately from incompatible

materials, particularly oxidizing agents.

Waste Streams: Do not mix Fenhexamid-d10 waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Step 2: Containerization The choice of container is crucial for safe storage and transport.

Compatibility: The waste container must be made of a material that is chemically compatible

with Fenhexamid-d10.

Condition: Ensure the container is in good condition, free from damage or leaks, and has a

secure, screw-on cap.

Headroom: Do not fill the container completely. Leave at least one inch of headroom to allow

for expansion.

Step 3: Labeling Accurate labeling is a legal requirement and essential for safety.

Content Identification: Clearly label the container with the words "Hazardous Waste" and the

full chemical name, "Fenhexamid-d10".
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Hazard Communication: The label should indicate the primary hazard, which is "Toxic to

Aquatic Life".

Step 4: Storage (Satellite Accumulation Area) Waste must be stored in a designated area within

the laboratory.

Location: Store the waste container in a designated Satellite Accumulation Area (SAA),

which must be at or near the point of generation and under the control of laboratory

personnel.

Secondary Containment: It is best practice to place the waste container in a secondary

containment system to prevent spills.

Inspections: The SAA must be inspected weekly for any signs of leakage or container

deterioration.

Step 5: Final Disposal Final disposal must be handled by authorized personnel.

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste.

Professional Disposal: Fenhexamid-d10 may be disposed of by dissolving it in a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber. This process must be performed by a licensed waste management company

in accordance with all regulations.

Prohibited Actions: Never dispose of Fenhexamid-d10 in the regular trash or pour it down

the drain.

Quantitative Data for Laboratory Hazardous Waste
Storage
The following table summarizes key quantitative limits and requirements for the temporary

storage of hazardous waste in laboratory settings, based on U.S. regulations.
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Parameter Requirement Regulation Source

Max Volume in SAA

55 gallons of hazardous waste

OR 1 quart of acute hazardous

waste

40 CFR § 262.15

Time Limit (Full Container)

Must be removed from the

SAA within 3 days after

becoming full

Central Washington University

Guidelines

Time Limit (Partially Full)
May remain in the SAA for up

to one (1) year

Central Washington University

Guidelines

Time Limit (Academic Labs)

Hazardous waste must be

removed from the laboratory

every 12 months

EPA Subpart K

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fenhexamid-
d10.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15295614/docs?utm_src=pdf-body#proper-disposal-of-fenhexamid-d10-a-procedural-guide
https://www.benchchem.com/product/b15295614/docs?utm_src=pdf-body#proper-disposal-of-fenhexamid-d10-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Collection

Accumulation

Final Disposal

Identify Fenhexamid-d10 as Waste

Don Personal Protective
Equipment (PPE)

Select a Compatible,
Labeled Waste Container

Segregate from
Incompatible Chemicals

Collect Waste in Container
in Satellite Accumulation Area (SAA)

Keep Container Securely Capped

Perform Weekly Inspections of SAA

Container Full or
Time Limit Reached?

No

Contact Institutional EHS
for Waste Pickup

Yes

Waste Removed by
Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Fenhexamid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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